2-[(Furan-2-ylmethyl)amino]-2-methylpropanenitrile

• IUPAC Name: 2-(furan-2-ylmethylamino)-2-methylpropanenitrile
• InChI: InChI=1S/C9H12N2O/c1-9(2,7-10)11-6-8-4-3-5-12-8/h3-5,11H,6H2,1-2H3
• InChI Key: IRXMMSNGPVZGDR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)NCC1=CC=CO1
• Molecular Formula: C9H12N2O
• Molecular Weight: 164.20 g/mol

Description

Compounds with furan rings, such as “2-[(Furan-2-ylmethyl)amino]-2-methylpropanenitrile”, are part of a class of organic compounds known as heterocycles. Furan is a five-membered ring system with oxygen as a heteroatom.

Synthesis Analysis

The synthesis of compounds containing furan rings can be achieved through various methods. One such method involves the use of microwave-assisted conditions. The reactions were carried out in a microwave reactor in the presence of effective coupling reagents.

Molecular Structure Analysis

The molecular structure of compounds with furan rings can be complex. For instance, the compound “3-[(furan-2-ylmethyl)-amino]-2-(2,3,4,5-tetrafluoro-benzoyl)-acrylic acid ethyl ester” has a molecular formula of C17H13F4NO4.

Chemical Reactions Analysis

Furan rings can participate in a variety of chemical reactions. For example, N-(Furan-2-ylmethyl)furan-2-carboxamide and furan-2-ylmethyl furan-2-carboxylate were produced using 2-furoic acid, furfurylamine, and furfuryl alcohol.

Physical And Chemical Properties Analysis

The physical and chemical properties of furan-containing compounds depend on their specific structures. For example, “2-([(furan-2-ylmethyl)-amino]-methyl)-phenol” has a molecular weight of 203.24.

Scientific Research Applications

Synthesis of Useful Amines

. . .

Production of Amides and Esters

. .

Production of Biodegradable Polyester Materials

. This application is particularly important in the context of environmental sustainability.

Pharmaceuticals Production

. This is due to its unique chemical structure, which can be manipulated to produce various pharmaceutical compounds.

Production of Resin

. Resins are widely used in a variety of industries, including construction, automotive, and electronics.

Production of Agrochemicals

. Agrochemicals are essential for modern agriculture, helping to protect crops and increase yield.

Production of Lacquers

. Lacquers are used to provide a protective and decorative finish to a variety of surfaces.

Safety and Hazards

The safety and hazards associated with furan-containing compounds can vary widely. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific compounds for detailed safety information.

Future Directions

Furan-containing compounds have potential in various fields due to their unique properties. For instance, they can be used in the development of more potent pharmaceutical agents.